Cas no 14474-54-5 (4-IMINO-N,N,2-TRIMETHYL-3,3-DIPHENYLHEXAN-1-AMINE)
4-IMINO-N,N,2-TRIMETHYL-3,3-DIPHENYLHEXAN-1-AMINE Chemical and Physical Properties
Names and Identifiers
-
- 4-IMINO-N,N,2-TRIMETHYL-3,3-DIPHENYLHEXAN-1-AMINE
- Iso Methadone Ketimine (1mg/ml in Acetonitrile)
- Iso Methadone Ketimine
- Hexylamine, 4-imino-N,N,2-trimethyl-3,3-diphenyl-
- Methadone hydrochloride specified impurity A [EP]
- UNII-W5198OQ7X1
- Methadone hydrochloride specified impurity A
- SCHEMBL11765434
- 14474-54-5
- W5198OQ7X1
- (2RS)-4-Imino-N,N,2-trimethyl-3,3-diphenylhexan-1-amine
- Benzenepropanamine, gamma-(1-iminopropyl)-N,N,beta-trimethyl-gamma-phenyl-
- METHADONE HYDROCHLORIDE IMPURITY A [EP IMPURITY]
- BENZENEPROPANAMINE, .GAMMA.-(1-IMINOPROPYL)-N,N,.BETA.-TRIMETHYL-.GAMMA.-PHENYL-
- Isomethadone ketimine
- METHADONE HYDROCHLORIDE IMPURITY A (EP IMPURITY)
- Isomethadone ketimine, (+/-)-
- Q27292311
-
- Inchi: 1S/C21H28N2/c1-5-20(22)21(17(2)16-23(3)4,18-12-8-6-9-13-18)19-14-10-7-11-15-19/h6-15,17,22H,5,16H2,1-4H3
- InChI Key: PGAKPLYJBQKVSR-UHFFFAOYSA-N
- SMILES: N(C)(C)CC(C)C(C(CC)=N)(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 308.225248902Da
- Monoisotopic Mass: 308.225248902Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 27.1Ų
4-IMINO-N,N,2-TRIMETHYL-3,3-DIPHENYLHEXAN-1-AMINE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AN HUI ZE SHENG Technology Co., Ltd. | I821280-25mg |
4-imino-n,n,2-trimethyl-3,3-diphenylhexan-1-amine |
14474-54-5 | 25mg |
¥1540.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | I821280-250mg |
4-imino-n,n,2-trimethyl-3,3-diphenylhexan-1-amine |
14474-54-5 | 250mg |
¥12320.00 | 2023-09-15 |
4-IMINO-N,N,2-TRIMETHYL-3,3-DIPHENYLHEXAN-1-AMINE Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 4-IMINO-N,N,2-TRIMETHYL-3,3-DIPHENYLHEXAN-1-AMINE
4-Imino-N,N,2-Trimethyl-3,3-Diphenylhexan-1-Amine: A Comprehensive Overview
The compound with CAS No. 14474-54-5, commonly referred to as 4-Imino-N,N,2-trimethyl-3,3-diphenylhexan-1-amine, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its complex structure, which includes an imine group and multiple methyl substituents. The presence of the diphenyl group adds to its unique properties, making it a valuable component in advanced chemical synthesis and material science.
Recent studies have highlighted the potential of 4-Imino-N,N,2-trimethyl-3,3-diphenylhexan-1-amine in the development of novel materials with enhanced mechanical and thermal stability. Researchers have explored its role as a precursor in the synthesis of high-performance polymers and composites. The compound's ability to form stable bonds under high temperatures has made it a subject of interest in aerospace and automotive industries.
In addition to its material science applications, this compound has shown promise in the field of drug discovery. Its unique structure allows for selective binding to specific biological targets, making it a potential candidate for the development of new pharmaceutical agents. Recent experiments have demonstrated its effectiveness in inhibiting certain enzymes associated with neurodegenerative diseases.
The synthesis of 4-Imino-N,N,2-trimethyl-3,3-diphenylhexan-1-amine involves a multi-step process that requires precise control over reaction conditions. The use of advanced catalytic systems has significantly improved the yield and purity of the compound. This has enabled researchers to explore its properties more thoroughly and apply it in diverse contexts.
One of the most intriguing aspects of this compound is its ability to undergo various post-synthetic modifications. By altering specific functional groups or substituents, scientists can tailor its properties to suit different applications. For instance, modifying the diphenyl group can enhance its solubility in organic solvents or improve its compatibility with biological systems.
Furthermore, recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 4-Imino-N,N,2-trimethyl-3,3-diphenylhexan-1-amine. Quantum mechanical calculations have revealed that the compound exhibits unique electronic transitions that could be harnessed for optoelectronic applications.
In conclusion, 4-Imino-N,N,2-trimethyl-3,3-diphenylhexan-1-amine (CAS No. 14474-54-5) is a versatile compound with immense potential across multiple disciplines. Its distinctive chemical structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and properties, this compound is poised to play a pivotal role in shaping future innovations.
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